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Compound of Interest

Compound Name: TAT-Gap19

Cat. No.: B561602

Essential Safety and Handling Guide for TAT-
Gapl9

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TAT-Gap19. It offers procedural, step-by-step
guidance to ensure safe operational and disposal practices in the laboratory.

Personal Protective Equipment (PPE)

When handling TAT-Gap19, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following PPE is recommended based on
safety data sheets and general laboratory practices for handling peptides.[1][2][3]

o Lab Coat: A standard laboratory coat should be worn to protect clothing and skin from
potential splashes.[2][3]

o Eye Protection: Safety glasses with side shields are the minimum requirement. For tasks
with a higher risk of splashing, chemical safety goggles are recommended.[1][3]

e Gloves: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent skin
contact.[1][2][3] It is advisable to inspect gloves before use and change them immediately if
contaminated.
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o Respiratory Protection: For handling larger quantities of lyophilized peptide or when there is

a risk of aerosol formation, a respirator should be worn.[1][4]

Key Safety Information for TAT-Gap19

The following table summarizes the essential safety data for TAT-Gap19, compiled from its

Material Safety Data Sheet (MSDS).[5]

Category

Information

Hazards

Harmful if swallowed. Very toxic to aquatic life

with long-lasting effects.[5]

Precautions for Safe Handling

Avoid inhalation, and contact with eyes and
skin. Avoid the formation of dust and aerosols.
Use in a well-ventilated area. Do not eat, drink,
or smoke when using this product. Wash skin

thoroughly after handling.[5]

Storage Conditions

Keep the container tightly sealed in a cool, well-
ventilated area. Store protected from light.
Recommended storage for the lyophilized
powder is -20°C.[1][5] For solutions, store at
-80°C for up to 6 months or -20°C for up to 1
month.[6]

First Aid: Eye Contact

Immediately flush eyes with plenty of water,
removing contact lenses if present. Seek

medical attention.[5]

First Aid: Skin Contact

Rinse skin with plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation develops.[5]

First Aid: Inhalation

Move the person to fresh air. If breathing is
difficult, provide respiratory support. Seek

medical attention.[5]

First Aid: Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[5]
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Standard Operating Procedure for Handling TAT-
Gap1l9

This section provides a step-by-step protocol for the safe handling of TAT-Gap19 in a
laboratory setting.

1. Receiving and Storage:
» Upon receipt, verify the integrity of the packaging.
o Wear appropriate PPE (lab coat, gloves, safety glasses).

« Store the lyophilized peptide in a tightly sealed container at -20°C in a designated and clearly
labeled area.[1][5]

2. Weighing the Lyophilized Powder:

» Before opening, allow the container to warm to room temperature in a desiccator to prevent
condensation of moisture, as peptides can be hygroscopic.[4]

o Perform weighing in a chemical fume hood or an enclosure with appropriate exhaust
ventilation to avoid inhalation of the powder.[5]

o Use a clean spatula and weighing paper.

o Promptly and tightly reseal the container after weighing.

» Clean the weighing area and spatula thoroughly after use.
3. Reconstitution:

o TAT-Gap19 is soluble in water up to 1 mg/ml.

o Use sterile, oxygen-free water or buffer for reconstitution, especially for peptides containing
Cys, Met, or Trp to avoid oxidation.[4]

» Add the solvent to the vial containing the lyophilized peptide.
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To aid dissolution, gentle vortexing or sonication can be used. Avoid excessive heating.[4]

For use in cell culture, it is recommended to filter-sterilize the solution through a 0.22 pm
filter.[6]

N

. In-Vivo Administration:

For animal studies, TAT-Gapl19 has been administered via intracarotid injection and
intravenous (tail vein) injection.[7]

Follow all institutional guidelines and approved animal care protocols for such procedures.

Ensure all personnel involved are trained in the specific techniques and safety precautions.

Experimental Workflow for Handling TAT-Gap19
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Caption: Workflow for the safe handling of TAT-Gap19.
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Waste Disposal Plan

All materials that come into contact with TAT-Gap19 should be considered chemical waste and
disposed of according to institutional and local regulations.[5]

e Solid Waste:

o This includes contaminated gloves, weighing paper, pipette tips, and empty vials.

o Collect all solid waste in a designated, clearly labeled, and sealed waste container.
e Liquid Waste:

o This includes unused or leftover TAT-Gap19 solutions.

o Collect liquid waste in a separate, sealed, and clearly labeled container.

o Do not pour TAT-Gap19 solutions down the drain, as it is very toxic to aquatic life.[5]
» Decontamination:

o Decontaminate surfaces and equipment by scrubbing with a suitable solvent like alcohol.

[5]
o Dispose of the cleaning materials as solid chemical waste.

» Final Disposal:

o Arrange for the pickup and disposal of the chemical waste containers by the institution's
environmental health and safety department or a licensed waste disposal contractor.[5]

Waste Disposal Workflow for TAT-Gap19
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Caption: Decision workflow for TAT-Gap19 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://dcchemicals.com/msds/MSDS_DC46350.html
https://www.medchemexpress.com/tat-gap19.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204617/
https://www.benchchem.com/product/b561602#personal-protective-equipment-for-handling-tat-gap19
https://www.benchchem.com/product/b561602#personal-protective-equipment-for-handling-tat-gap19
https://www.benchchem.com/product/b561602#personal-protective-equipment-for-handling-tat-gap19
https://www.benchchem.com/product/b561602#personal-protective-equipment-for-handling-tat-gap19
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b561602?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

